Cas no 313947-31-8 (2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-)

• Product Name: 2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
• CAS No: 313947-31-8
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• CID: 1452536
• PubChem ID: 11694099
• Update Time: 2024-02-29

2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
• 5,6,7-trifluoro-3,4-dihydro-1H-naphthalen-2-one
• AM9277
• PEYRRKMBGLNDCI-UHFFFAOYSA-N
• SCHEMBL3269324
• 313947-31-8
• DTXSID50470714
• 5,6,7-trifluoro-1,2,3,4-tetrahydronaphthalen-2-one
• 5,6,7-Trifluoro-3,4-dihydronaphthalen-2(1H)-one

• Inchi： 1S/C10H7F3O/c11-8-4-5-3-6(14)1-2-7(5)9(12)10(8)13/h4H,1-3H2
• InChI Key： PEYRRKMBGLNDCI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2CC(CCC=21)=O)F)F

Computed Properties

• Exact Mass: 200.04491
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins